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Compound of Interest

Compound Name: Ytterbium hydroxide (Yb(OH)3)

Cat. No.: B090983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the historical discovery of ytterbium, leading to the

characterization of its hydroxide. It provides a detailed look at the early experimental protocols,

the logical progression of its discovery, and the modern understanding of its physicochemical

properties, tailored for a scientific audience.

Executive Summary
The story of ytterbium hydroxide is intrinsically linked to the discovery of the element ytterbium

itself. This journey, beginning in the late 19th century, is a testament to the meticulous and

arduous process of separating the rare earth elements. The element was first identified as an

oxide, "ytterbia," in 1878 by Jean Charles Galissard de Marignac.[1][2] However, this "ytterbia"

was later revealed to be a mixture, and it wasn't until 1907 that Georges Urbain isolated a purer

form.[1][3] The characterization of ytterbium compounds, including the hydroxide, followed

these foundational discoveries. While detailed quantitative data from the 19th century is scarce

due to the initial impurity of the samples, modern techniques have fully elucidated the

properties of ytterbium hydroxide, a compound formed from the reaction of ytterbium metal with

water or by precipitation from a solution containing Yb³⁺ ions.[1][3] This guide reconstructs the

historical experimental methods and presents current quantitative data on the properties and

synthesis of ytterbium(III) hydroxide.

Historical Context and Discovery Timeline
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The discovery of ytterbium is rooted in the analysis of minerals from the Ytterby quarry in

Sweden, which is the source of names for several rare earth elements including yttrium,

terbium, and erbium.[3][4]

The Discovery of "Ytterbia" by Marignac (1878)
In 1878, the Swiss chemist Jean Charles Galissard de Marignac was investigating the earth

"erbia," which had been extracted from the mineral gadolinite.[1][5] Through a process of

thermal decomposition, he successfully separated a new, distinct earth. He heated erbium

nitrate until it decomposed, then treated the resulting residue with water.[3][6] This process

yielded two components: a red oxide, which was erbium oxide, and a new, unknown white

powder.[3][4] Marignac named this new white earth "ytterbia" (ytterbium oxide, Yb₂O₃) and

proposed that it was the oxide of a new element, which he named "ytterbium".[1][6]

The Separation of Ytterbium and Lutetium by Urbain
(1907)
For nearly three decades, Marignac's ytterbia was considered a pure substance. However, in

1907, French chemist Georges Urbain demonstrated that it was, in fact, a mixture of two

different earths.[1][5] Using a painstaking process of fractional crystallization of ytterbium

nitrate from a nitric acid solution, he separated ytterbia into two components.[4] He named

them "neoytterbia" and "lutecia." The element from neoytterbia was eventually given the name

ytterbium, while lutecia was the oxide of the newly discovered element, lutetium.[1] Around the

same time, Austrian chemist Carl Auer von Welsbach independently performed a similar

separation.[1]

The logical progression from the initial mineral discovery to the isolation of the distinct elements

is visualized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Ytterbium
https://www.americanelements.com/ytterbium-hydroxide-16469-20-8
https://www.benchchem.com/product/b090983
https://en.wikipedia.org/wiki/Jean_Charles_Galissard_de_Marignac
https://en.wikipedia.org/wiki/Ytterbium
https://www.ebsco.com/research-starters/earth-and-atmospheric-sciences/ytterbium-yb
https://en.wikipedia.org/wiki/Ytterbium
https://www.americanelements.com/ytterbium-hydroxide-16469-20-8
https://www.benchchem.com/product/b090983
https://www.ebsco.com/research-starters/earth-and-atmospheric-sciences/ytterbium-yb
https://www.benchchem.com/product/b090983
https://en.wikipedia.org/wiki/Jean_Charles_Galissard_de_Marignac
https://www.americanelements.com/ytterbium-hydroxide-16469-20-8
https://www.benchchem.com/product/b090983
https://www.benchchem.com/product/b090983
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18th Century 19th Century

20th Century

Gadolinite Mineral
(Ytterby, Sweden) YttriaExtraction Erbia

(Mixture)
Separation

Marignac (1878) Ytterbia
(Impure Yb₂O₃)

Discovers
Urbain (1907)

Neoytterbia
(Pure Yb₂O₃)

Separates into

Lutecia
(Lu₂O₃)

Separates into

Ytterbium (Yb)

Source of

Lutetium (Lu)
Source of

Click to download full resolution via product page

Figure 1. Logical timeline of the discovery of Ytterbium.

Experimental Protocols
While detailed historical records of reagent quantities and apparatus are not fully preserved in

modern summaries, the methodologies can be reconstructed based on the descriptions

provided by the discoverers.

Reconstructed Historical Protocol: Marignac's
Separation of Ytterbia
This protocol is based on the described method used by Jean Charles Galissard de Marignac

in 1878 to first isolate ytterbia.[2][3][6]

Starting Material: Purified "erbia" (erbium nitrate, Er(NO₃)₃), which was unknowingly a

mixture containing what would become ytterbium and lutetium.

Decomposition: The erbium nitrate was placed in a suitable vessel (likely a porcelain

crucible) and heated strongly. The nitrate decomposes, releasing nitrogen oxides and leaving

behind a solid residue of the mixed oxides.

Reaction (simplified): 2 Er(NO₃)₃(s) → Er₂O₃(s) + 6 NO₂(g) + 1.5 O₂(g)
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Extraction: The resulting solid oxide residue was allowed to cool. Water was then added to

the residue to extract any soluble components.

Separation: The mixture was filtered. Marignac observed two distinct fractions:

Insoluble Red Solid: Identified as erbium oxide.

Dissolved Fraction: Upon evaporation or further treatment, this yielded a white solid, which

he named ytterbia (ytterbium oxide).

The experimental workflow for this foundational discovery is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b090983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

